5-Bromo-1-methyl-3-(6-(4-(oxetan-3-yl)piperazin-1-yl)pyridin-3-ylamino)pyrazin-2(1H)-one

• Molecular Formula: C17H21BrN6O2
• Molecular Weight: 421.3 g/mol
• IUPAC Name: 5-bromo-1-methyl-3-[[6-[4-(oxetan-3-yl)piperazin-1-yl]pyridin-3-yl]amino]pyrazin-2-one
• InChI: InChI=1S/C17H21BrN6O2/c1-22-9-14(18)21-16(17(22)25)20-12-2-3-15(19-8-12)24-6-4-23(5-7-24)13-10-26-11-13/h2-3,8-9,13H,4-7,10-11H2,1H3,(H,20,21)
• InChI Key: RZZSAVNNBCMERM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C(C1=O)NC2=CN=C(C=C2)N3CCN(CC3)C4COC4)Br

Description

5-Bromo-1-methyl-3-(6-(4-(oxetan-3-yl)piperazin-1-yl)pyridin-3-ylamino)pyrazin-2(1H)-one is a useful research compound. Its molecular formula is C17H21BrN6O2 and its molecular weight is 421.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 197d (0.75 g, 2.1 mmol), oxetan-3-one (0.24 mL, 4.2 mmol), NaBH3CN (0.32 g, 5.1 mmol), and zinc chloride/diethyl ether (5.1 mL, 5.1 mmol) in methanol (30 mL) was stirred at 50° C. for 5 hours. The solid was removed by filtration and the filtrate was concentrated under reduced pressure. The residue was purified by silica-gel column chromatography eluting with 10:1 dichloromethane/methanol to afford 197e (550 mg, 64%). MS-ESI: [M+H]+ 421.